Cas no 69907-48-8 (Phosphonic acid, (aminocyanomethyl)-, diethyl ester)

Phosphonic acid, (aminocyanomethyl)-, diethyl ester structure
69907-48-8 structure
Product Name:Phosphonic acid, (aminocyanomethyl)-, diethyl ester
CAS No:69907-48-8
MF:C6H13N2O3P
MW:192.152782201767
CID:2799474
PubChem ID:328602
Update Time:2025-04-21

Phosphonic acid, (aminocyanomethyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, (aminocyanomethyl)-, diethyl ester
    • 69907-48-8
    • DTXCID60267975
    • DTXSID20316852
    • Inchi: 1S/C6H13N2O3P/c1-3-10-12(9,11-4-2)6(8)5-7/h6H,3-4,8H2,1-2H3
    • InChI Key: PBWNQPLPIXXHGN-UHFFFAOYSA-N
    • SMILES: P(C(C#N)N)(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 192.06637928Da
  • Monoisotopic Mass: 192.06637928Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 85.3Ų

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